Cas no 676464-29-2 (Cyclopentanamine, 2-phenyl-, (1S,2R)-)

Cyclopentanamine, 2-phenyl-, (1S,2R)- structure
676464-29-2 structure
Product Name:Cyclopentanamine, 2-phenyl-, (1S,2R)-
CAS No:676464-29-2
MF:C11H15N
MW:161.243502855301
CID:4135424
PubChem ID:11805068
Update Time:2025-04-24

Cyclopentanamine, 2-phenyl-, (1S,2R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanamine, 2-phenyl-, (1S,2R)-
    • (1S,2R)-2-phenylcyclopentan-1-amine
    • 676464-29-2
    • (+/-)-trans-2-Phenylcyclopentylamine
    • (1S,2R)-2-Phenylcyclopentanamine
    • Cypenamine, (E)-
    • Cyclopentylamine, 2-phenyl-, trans-
    • NJ2BR5O8U5
    • Q27284888
    • (+/-)-trans-2-Phenylcyclopentanamine
    • Cyclopentanamine, 2-phenyl-, trans-
    • SCHEMBL13813781
    • Trans-cypenamine
    • UNII-NJ2BR5O8U5
    • (E)-cypenamine
    • Cyclopentanamine, 2-phenyl-, (1R,2S)-rel-
    • Inchi: 1S/C11H15N/c12-11-8-4-7-10(11)9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8,12H2/t10-,11+/m1/s1
    • InChI Key: VNGYTYNUZHDMPP-MNOVXSKESA-N
    • SMILES: [C@H]1(N)CCC[C@@H]1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 161.120449483Da
  • Monoisotopic Mass: 161.120449483Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26Ų

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